Cas no 54132-75-1 (1-isocyanato-3,5-dimethylbenzene)

1-isocyanato-3,5-dimethylbenzene structure
54132-75-1 structure
Product Name:1-isocyanato-3,5-dimethylbenzene
CAS No:54132-75-1
MF:C9H9NO
MW:147.173862218857
MDL:MFCD00013868
CID:89794
PubChem ID:521488
Update Time:2025-04-18

1-isocyanato-3,5-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

    • 3,5-xylyl isocyanate
    • 3,5-Dimethylphenyl Isocyanate
    • 1-Isocyanato-3,5-dimethylbenzene
    • Isocyanic Acid 3,5-Dimethylphenyl Ester
    • 3,5-Dimethyl-1-isocyanatobenzene
    • 3,5-Xylylisocyanate
    • 1-Isocyanato-3,5-dimethylbenzene #
    • BCP15265
    • 1-isocyanato-3,5-dimethyl-benzene
    • 54132-75-1
    • DTXSID30202474
    • SY050018
    • A829980
    • 3,5-dimethyl-phenyl-isocyanate
    • NS00032965
    • EINECS 258-987-0
    • MFCD00013868
    • 3,5-Dimethylphenyl isocyanate, 99%
    • W-105671
    • AB01131
    • F1945-0017
    • SCHEMBL59852
    • EN300-146935
    • Benzene, 1-isocyanato-3,5-dimethyl-
    • AKOS000177074
    • AS-10327
    • D3474
    • 3,5-Dimethylphenylisocyanate
    • GEO-02836
    • PF4RN5ARA2
    • FT-0614743
    • DB-022104
    • STK504578
    • 1-isocyanato-3,5-dimethylbenzene
    • MDL： MFCD00013868
    • Inchi： 1S/C9H9NO/c1-7-3-8(2)5-9(4-7)10-6-11/h3-5H,1-2H3
    • InChI Key： DZSGDHNHQAJZCO-UHFFFAOYSA-N
    • SMILES： O=C=NC1C=C(C)C=C(C)C=1
    • BRN： 774958

Computed Properties

  • Exact Mass: 147.06800
  • Monoisotopic Mass: 147.068414
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5
  • Topological Polar Surface Area: 29.4

Experimental Properties

  • Color/Form: powder
  • Density: 1.045 g/mL at 25 °C(lit.)
  • Boiling Point: 205°C(lit.)
  • Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
  • Refractive Index: n20/D 1.528(lit.)
  • Water Partition Coefficient: Hydrolyzes in water.
  • PSA: 29.43000
  • LogP: 2.27070
  • Vapor Pressure: 0.2 psi ( 20 °C)
  • Sensitiveness: Moisture Sensitive
  • Solubility: Hydrolyzable

1-isocyanato-3,5-dimethylbenzene Security Information

  • Symbol: GHS07
  • Prompt：dangerous
  • Signal Word：Warning
  • Hazard Statement： H302,H312,H315,H319,H332,H335
  • Warning Statement： P261,P280,P305+P351+P338
  • Hazardous Material transportation number：UN 2206 6.1/PG 3
  • WGK Germany：3
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S23-S26-S27-S28-S37/39
  • Hazardous Material Identification： Xn
  • Packing Group：III
  • Hazard Level：6.1
  • Risk Phrases：R20/21/22
  • Packing Group：III
  • Safety Term：6.1
  • HazardClass：6.1
  • PackingGroup：III
  • Storage Condition：2-8°C

1-isocyanato-3,5-dimethylbenzene Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-isocyanato-3,5-dimethylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D688315-250mg
3,5-Dimethylphenyl Isocyanate
 54132-75-1
250mg
 $ 50.00 2022-06-05
TRC
D688315-500mg
3,5-Dimethylphenyl Isocyanate
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 $ 65.00 2022-06-05
TRC
D688315-2.5g
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D123654-5g
1-isocyanato-3,5-dimethylbenzene
 54132-75-1 ≥98.0%
5g
 ¥123.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D123654-1g
1-isocyanato-3,5-dimethylbenzene
 54132-75-1 ≥98.0%
1g
 ¥31.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D123654-100g
1-isocyanato-3,5-dimethylbenzene
 54132-75-1 ≥98.0%
100g
 ¥1759.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D123654-25g
1-isocyanato-3,5-dimethylbenzene
 54132-75-1 ≥98.0%
25g
 ¥474.90 2023-09-03
Apollo Scientific
OR0415-5g
3,5-Dimethylphenyl isocyanate
 54132-75-1
5g
 £15.00 2025-02-19
Apollo Scientific
OR0415-25g
3,5-Dimethylphenyl isocyanate
 54132-75-1
25g
 £62.00 2025-02-19
Apollo Scientific
OR0415-100g
3,5-Dimethylphenyl isocyanate
 54132-75-1
100g
 £186.00 2025-02-19

1-isocyanato-3,5-dimethylbenzene Production Method

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